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Compound of Interest

Compound Name:
4-(Methylsulfonyl)phenylboronic

acid

Cat. No.: B120227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
(Methylsulfonyl)phenylboronic acid. The information is curated for researchers, scientists,

and professionals in drug development who utilize this compound in synthesis and various

applications. This document presents quantitative data in a structured format, outlines general

experimental protocols for property determination, and includes a visualization of its application

in a key chemical reaction.

Core Physical and Chemical Properties
4-(Methylsulfonyl)phenylboronic acid is a white to off-white crystalline powder.[1] Its

chemical structure incorporates a phenyl ring substituted with both a boronic acid group and a

methylsulfonyl group, making it a valuable reagent in organic synthesis, particularly in cross-

coupling reactions.

Quantitative Data Summary
The table below summarizes the key physical properties of 4-(Methylsulfonyl)phenylboronic
acid, compiled from various sources. It is important to note that some values, such as boiling

point, density, and pKa, are predicted based on computational models.
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Property Value Source(s)

Molecular Formula C₇H₉BO₄S [1][2]

Molecular Weight 200.02 g/mol [1]

CAS Number 149104-88-1 [1]

Melting Point 275-277 °C, 289-293 °C [1]

Boiling Point (Predicted) 445.5 ± 51.0 °C [1]

Density (Predicted) 1.39 ± 0.1 g/cm³ [1]

pKa (Predicted) 7.22 ± 0.10 [1]

Appearance White to off-white powder [1]

Solubility Soluble in Methanol [1]

Experimental Protocols for Property Determination
While specific experimental documentation for the determination of the physical properties of 4-
(Methylsulfonyl)phenylboronic acid is not readily available, the following are standard

methodologies employed for such characterizations in organic chemistry.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid like 4-(Methylsulfonyl)phenylboronic acid is typically

determined using the capillary method.[3][4][5]

Sample Preparation: A small amount of the dry, powdered compound is packed into a thin-

walled glass capillary tube, which is sealed at one end.

Apparatus: The capillary tube is placed in a melting point apparatus, which contains a heated

block or oil bath and a thermometer or an electronic temperature sensor.[3][4]

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample and the heating medium.[6]
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Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which it becomes completely liquid are recorded. This range is

reported as the melting point. A narrow melting range is indicative of a pure compound.[3][5]

Solubility Determination
A qualitative assessment of solubility in a given solvent is a fundamental physical property.[7][8]

Procedure: A small, measured amount of the solute (e.g., 25 mg of 4-
(Methylsulfonyl)phenylboronic acid) is added to a test tube containing a specific volume

of the solvent (e.g., 0.75 mL of methanol).[7]

Mixing: The mixture is agitated vigorously to promote dissolution.

Observation: The substance is classified as "soluble" if it dissolves completely, "partially

soluble" if some of it dissolves, and "insoluble" if it does not appear to dissolve at all. This

process can be repeated with various solvents to create a solubility profile.

pKa Determination (Potentiometric Titration)
The acid dissociation constant (pKa) of a compound like an arylboronic acid can be determined

experimentally via potentiometric titration.[9][10]

Solution Preparation: A solution of the compound with a known concentration is prepared in

a suitable solvent, typically water or a mixed aqueous-organic solvent system.

Titration: A standardized solution of a strong base (e.g., NaOH) is gradually added to the

solution of the boronic acid.

pH Monitoring: The pH of the solution is monitored continuously using a calibrated pH meter

as the titrant is added.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point, which is the point

where half of the acid has been neutralized.

Key Applications and Logical Relationships
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4-(Methylsulfonyl)phenylboronic acid is a key reagent in Suzuki-Miyaura cross-coupling

reactions, a powerful method for the formation of carbon-carbon bonds.[1] This reaction is

fundamental in the synthesis of complex organic molecules, including many pharmaceuticals.

The diagram below illustrates the logical workflow of a generic Suzuki-Miyaura coupling

reaction involving this compound.

4-(Methylsulfonyl)phenylboronic acid

Palladium Catalyst
Base

Aryl Halide (Ar-X)

Biaryl Product
(Ar-C₆H₄-SO₂CH₃)

C-C Bond Formation

Click to download full resolution via product page

Caption: Suzuki-Miyaura cross-coupling reaction workflow.

This guide provides essential physical property data and contextual information for 4-
(Methylsulfonyl)phenylboronic acid, intended to support its effective use in research and

development. The provided methodologies represent standard practices for the

characterization of such organic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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